5-Azepan-1-yl-3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(azepan-1-yl)-10-(4-ethylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene
• InChI: InChI=1S/C21H23N5O2S2/c1-2-15-7-9-16(10-8-15)30(27,28)21-20-22-19(25-12-5-3-4-6-13-25)18-17(11-14-29-18)26(20)24-23-21/h7-11,14H,2-6,12-13H2,1H3
• InChI Key: XQEYXKDCLSVTFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)N5CCCCCC5
• Molecular Formula: C21H23N5O2S2
• Molecular Weight: 441.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on the 1,2,4-triazolo[1,5-a]pyrimidine scaffold. This scaffold is structurally similar to the purine ring, which has led to investigations of its derivatives as possible isosteric replacements for purines.

Scientific Research Applications

Synthesis and Biological Study

The compound 5-Azepan-1-yl-3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine is part of a group of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines studied for their potential as selective serotonin 5-HT6 receptor antagonists. These compounds exhibit significant binding affinity and ability to inhibit cellular responses to serotonin, with specific derivatives showing high activity in functional assays and radioligand binding assays, indicating their potential for therapeutic applications in neurological disorders (Ivachtchenko et al., 2010).

Heterocyclic Azides and Annelation

Another research avenue involves the synthesis of 1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines through reactions of active methylene nitriles with 3-azido-2-substituted thiophenes, exploring the synthetic utility of heteroaromatic azido compounds. This process allows for the preparation of derivatives with potential biological activities, highlighting the compound's role in the development of novel therapeutic agents (Westerlund, 1980).

Antimicrobial Activity

The compound also serves as a basis for creating novel thieno[2,3-d] Pyrimidine derivatives with significant antimicrobial activity. Such derivatives have been synthesized and evaluated against various bacterial and fungal strains, demonstrating the compound's potential in the development of new antimicrobial agents (Prabhakar et al., 2016).

Antitumor and Antibacterial Agents

Further investigations into thieno[3,2-d] pyrimidine derivatives as potent antitumor and antibacterial agents have led to the synthesis of novel compounds showing high activity against human tumor cell lines and bacterial strains. This research underscores the compound's versatility and potential in the development of new therapies for cancer and bacterial infections (Hafez et al., 2017).